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Compound of Interest

Compound Name: Hafnium(4+);tetrabromide

Cat. No.: B083106 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of Hafnium(IV) Tetrabromide.

This document provides critical safety and logistical information for the laboratory use of

Hafnium(IV) tetrabromide (HfBr₄). Adherence to these procedures is essential for ensuring

personnel safety and minimizing environmental impact.

I. Understanding the Hazards
Hafnium(IV) tetrabromide is a corrosive, moisture-sensitive solid.[1][2] It reacts with water and

can cause severe skin burns and eye damage.[3] Inhalation of dust may cause respiratory

irritation.

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Hafnium(IV) tetrabromide.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[4]

Protects against dust particles

and chemical splashes that

can cause severe eye

damage.

Hand Protection
Neoprene or nitrile rubber

gloves.[5]

Provides a barrier against skin

contact, which can cause

severe burns.

Body Protection

A lab coat made of fire-

resistant material (e.g.,

Nomex).

Protects against spills and dust

contamination of personal

clothing.

Respiratory Protection

An appropriate NIOSH-

approved respirator should be

used when handling the

powder outside of a controlled

atmosphere.[6][7]

Prevents inhalation of harmful

dust particles that can irritate

the respiratory system.

III. Operational Plan: Step-by-Step Handling
Protocol
Due to its air- and moisture-sensitive nature, Hafnium(IV) tetrabromide must be handled in a

controlled, inert atmosphere.

A. Inert Atmosphere Handling (Glovebox or Schlenk Line)

Preparation: Ensure the glovebox or Schlenk line is purged with an inert gas (e.g., argon or

nitrogen) to remove air and moisture.[8]

Transfer:

In a glovebox, carefully open the container and weigh the desired amount of Hafnium(IV)

tetrabromide.[8]
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Using a Schlenk line, transfer the solid under a positive pressure of inert gas using

appropriate techniques to prevent exposure to the atmosphere.[8][9]

Reaction Setup: Add the compound to a dry, inert-gas-flushed reaction vessel containing a

stir bar.

Solvent Addition: If applicable, add a dry, degassed solvent to the reaction vessel via a

syringe or cannula.[9]

Reaction Monitoring: Closely monitor the reaction from outside the controlled environment.

Post-Reaction: Quench the reaction carefully, if necessary, using appropriate procedures for

air-sensitive compounds.

B. Emergency Spill Response

In the event of a spill, immediate and appropriate action is critical.

Spill Size Procedure

Minor Spill (within a fume hood or glovebox)

1. Notify others in the immediate area.[10][11]2.

Wearing appropriate PPE, use a non-reactive

absorbent material like dry sand or vermiculite

to cover the spill.[10]3. Carefully sweep the

mixture into a labeled, sealed container for

hazardous waste disposal.[11]4. Decontaminate

the area with a suitable solvent, followed by

soap and water, collecting all cleaning materials

for hazardous waste disposal.

Major Spill (outside of a controlled environment)

1. Evacuate the immediate area and alert

others.[10]2. If safe to do so, extinguish any

nearby ignition sources.[12]3. Close the

laboratory doors to contain vapors.[12]4.

Immediately contact your institution's

Environmental Health and Safety (EHS) office

and follow their emergency procedures.[10]
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IV. Disposal Plan
All waste containing Hafnium(IV) tetrabromide must be treated as hazardous waste.

Segregation:

Solid Waste: Collect all contaminated solids (e.g., gloves, absorbent materials, empty

containers) in a clearly labeled, sealed, and puncture-resistant container.

Liquid Waste: Collect any waste solutions containing hafnium or bromide in a separate,

sealed, and clearly labeled container. Do not mix with other waste streams.

Neutralization (for Bromide Waste): Aqueous bromide waste can be neutralized using a

reducing agent like sodium bisulfite or sodium thiosulfate to convert it to less harmful

bromide ions. This should be done by trained personnel following a specific standard

operating procedure.[13]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Hafnium(IV) tetrabromide," and the associated hazards (Corrosive).

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials.

Disposal: Arrange for pick-up and disposal by your institution's certified hazardous waste

management service.[7] Do not attempt to dispose of this chemical down the drain or in

regular trash.[14]

V. Quantitative Data
Physical and Chemical Properties of Hafnium(IV) Tetrabromide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/hafnium.pdf
https://flipr.shop/blogs/flipr-blog-pools/proper-disposal-of-bromine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula HfBr₄[3]

Molecular Weight 498.10 g/mol [3]

Appearance
Colorless to tan, crystalline solid or powder[1][2]

[15]

Melting Point 424 °C (sublimes)[2]

Solubility Soluble in water[16]

Occupational Exposure Limits

Substance Agency Limit

Hafnium and Hafnium

Compounds (as Hf)
OSHA PEL TWA 0.5 mg/m³[6]

NIOSH REL TWA 0.5 mg/m³[6]

ACGIH TLV TWA 0.5 mg/m³[17]

Bromine OSHA PEL TWA 0.1 ppm (0.7 mg/m³)[18]

NIOSH REL
TWA 0.1 ppm (0.7 mg/m³),

STEL 0.3 ppm (2 mg/m³)[18]

ACGIH TLV
TWA 0.1 ppm, STEL 0.2

ppm[5]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit

VI. Workflow Diagram
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Workflow for Handling Hafnium(IV) Tetrabromide
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Caption: Logical workflow for the safe handling of Hafnium(IV) Tetrabromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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